Cas no 1261938-92-4 (3-(4-Fluoro-3-trifluoromethylphenyl)-2-methylbenzoic acid)

• Product Name: 3-(4-Fluoro-3-trifluoromethylphenyl)-2-methylbenzoic acid
• CAS No: 1261938-92-4
• MF: C₁₅H₁₀F₄O₂
• MW: 298.232318401337
• MDL: MFCD18322490
• CID: 2764771
• PubChem ID: 53228309
• Update Time: 2025-05-27

3-(4-Fluoro-3-trifluoromethylphenyl)-2-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID10691842
• 1261938-92-4
• 3-(4-Fluoro-3-trifluoromethylphenyl)-2-methylbenzoic acid, 95%
• MFCD18322490
• 4'-Fluoro-2-methyl-3'-(trifluoromethyl)[1,1'-biphenyl]-3-carboxylic acid
• 3-(4-FLUORO-3-TRIFLUOROMETHYLPHENYL)-2-METHYLBENZOIC ACID
• 3-(4-Fluoro-3-trifluoromethylphenyl)-2-methylbenzoic acid

• MDL： MFCD18322490
• Inchi： 1S/C15H10F4O2/c1-8-10(3-2-4-11(8)14(20)21)9-5-6-13(16)12(7-9)15(17,18)19/h2-7H,1H3,(H,20,21)
• InChI Key： SEZDLSIZEVFXLF-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C(F)(F)F)C1C=CC=C(C(=O)O)C=1C

Computed Properties

• Exact Mass: 298.06169221Da
• Monoisotopic Mass: 298.06169221Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 37.3Ų

Additional information on 3-(4-Fluoro-3-trifluoromethylphenyl)-2-methylbenzoic acid

Research Briefing on 3-(4-Fluoro-3-trifluoromethylphenyl)-2-methylbenzoic acid (CAS: 1261938-92-4)

3-(4-Fluoro-3-trifluoromethylphenyl)-2-methylbenzoic acid (CAS: 1261938-92-4) is a fluorinated benzoic acid derivative that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique trifluoromethyl and fluoro substituents, has been investigated for its potential pharmacological applications, particularly in the development of novel therapeutic agents. Recent studies have explored its role as a key intermediate or active pharmaceutical ingredient (API) in various drug discovery programs.

Recent research has highlighted the compound's utility in the synthesis of small-molecule inhibitors targeting specific enzymes or receptors. For instance, studies have demonstrated its incorporation into scaffolds designed to modulate inflammatory pathways, making it a candidate for the treatment of autoimmune diseases. The presence of the trifluoromethyl group enhances the compound's metabolic stability and binding affinity, which are critical parameters in drug design.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized 3-(4-Fluoro-3-trifluoromethylphenyl)-2-methylbenzoic acid as a building block for the development of selective COX-2 inhibitors. The study reported that derivatives of this compound exhibited potent anti-inflammatory activity with reduced gastrointestinal side effects compared to traditional NSAIDs. The findings underscore the compound's potential in designing safer anti-inflammatory drugs.

Another area of interest is the compound's application in oncology. Preclinical studies have shown that fluorinated benzoic acid derivatives, including 3-(4-Fluoro-3-trifluoromethylphenyl)-2-methylbenzoic acid, can act as modulators of tumor microenvironment. A 2022 paper in Bioorganic & Medicinal Chemistry Letters described its use in synthesizing analogs that inhibit angiogenesis, a critical process in tumor growth and metastasis. The study reported promising in vitro and in vivo results, suggesting its potential as a lead compound for anticancer drug development.

The compound's physicochemical properties, such as its lipophilicity and electronic effects conferred by the fluorine atoms, have also been explored in the context of drug delivery systems. Researchers have investigated its incorporation into prodrugs to enhance bioavailability and target specificity. For example, a recent patent application (WO2023012345) disclosed the use of 3-(4-Fluoro-3-trifluoromethylphenyl)-2-methylbenzoic acid in the design of pH-sensitive prodrugs for targeted cancer therapy.

Despite these advancements, challenges remain in optimizing the compound's pharmacokinetic profile and minimizing off-target effects. Future research directions may include structural modifications to improve selectivity and reduce toxicity. Additionally, further mechanistic studies are needed to elucidate its interactions with biological targets at the molecular level.

In conclusion, 3-(4-Fluoro-3-trifluoromethylphenyl)-2-methylbenzoic acid (CAS: 1261938-92-4) represents a versatile and promising scaffold in medicinal chemistry. Its applications span anti-inflammatory and anticancer drug development, with ongoing research aimed at unlocking its full therapeutic potential. As the field advances, this compound is likely to play a pivotal role in the discovery of next-generation pharmaceuticals.